2-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]-2,5-dihydropyrrol-3-yl]propanoic acid

• IUPAC Name: 2-methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]-2,5-dihydropyrrol-3-yl]propanoic acid
• InChI: InChI=1S/C13H21NO4/c1-12(2,3)18-11(17)14-7-6-9(8-14)13(4,5)10(15)16/h6H,7-8H2,1-5H3,(H,15,16)
• InChI Key: UIFFKXITUYZLFM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC=C(C1)C(C)(C)C(=O)O
• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol

Description

2-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]-2,5-dihydropyrrol-3-yl]propanoic acid is a useful research compound. Its molecular formula is C13H21NO4 and its molecular weight is 255.314. The purity is usually 95%.
BenchChem offers high-quality 2-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]-2,5-dihydropyrrol-3-yl]propanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Methyl-2-[1-[(2-methylpropan-2-yl)oxycarbonyl]-2,5-dihydropyrrol-3-yl]propanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Acid-Catalyzed Isomerization and Dehydration

In the study by Lookhart and Feather (1978), the interconversion and dehydration of related dihydroxycarbonyl compounds were investigated in sulfuric acid, exploring pathways relevant to understanding the behavior of similar complex organic molecules (Lookhart & Feather, 1978).

Synthesis of N-Substituted 1,3-Oxazinan-2-ones

Trifunović et al. (2010) developed an efficient method for synthesizing N-substituted 1,3-oxazinan-2-ones, involving a compound structurally related to the target molecule. This synthesis has implications in organic chemistry and material science (Trifunović et al., 2010).

Integrated Process for Methacrylic Acid Synthesis

Pyo et al. (2012) described an integrated bioconversion and catalytic dehydration process to produce methacrylic acid from related compounds, demonstrating an environmentally friendly approach to chemical production (Pyo et al., 2012).

Tropospheric Aqueous-Phase Oxidation

Otto et al. (2017) investigated the aqueous-phase oxidation of isoprene-derived dihydroxycarbonyl compounds, related to atmospheric chemistry and environmental science (Otto et al., 2017).

Organometallic Analogues of Antibiotics

Patra et al. (2012) synthesized organometallic compounds, including carboxylic acid derivatives, for potential applications in medicinal chemistry (Patra et al., 2012).

Antimicrobial Studies

Nirmalan et al. (2016) conducted a study on the synthesis and antimicrobial properties of propanoic acid derivatives, highlighting the compound's potential in combating microbial pathogens (Nirmalan et al., 2016).